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Compound of Interest

Compound Name: Psyton

Cat. No.: B1230093 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Psyton, a compound identified as a mixture of Clobazam and Nomifensine. Adherence to

these procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety and Hazard Summary
Psyton is a hazardous substance requiring careful handling. The primary hazards associated

with its components, Clobazam and Nomifensine, are summarized below. This information is

derived from individual Safety Data Sheets (SDS) for each component.
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Hazard Statement Clobazam Nomifensine

Acute Oral Toxicity Harmful if swallowed[1][2] Harmful if swallowed[3][4]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child. May cause

harm to breast-fed children

Not specified in retrieved

results

Specific Target Organ Toxicity

(Single Exposure)

May cause drowsiness or

dizziness[1]

May cause respiratory

irritation[3][4]

Skin Corrosion/Irritation No irritant effect specified Causes skin irritation[3][4]

Serious Eye Damage/Irritation No irritating effect specified
Causes serious eye irritation[3]

[4]

Environmental Hazard
Harmful to aquatic life with

long lasting effects[1][2]

Not specified in retrieved

results

Personal Protective Equipment (PPE)
Before handling Psyton for disposal, all personnel must be equipped with the following

personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is required if dusts are generated.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.

Step-by-Step Disposal Protocol
The disposal of Psyton must be managed as hazardous chemical waste. Under no

circumstances should it be disposed of down the drain or in regular solid waste.

Experimental Protocol for Waste Neutralization (if applicable): Note: No specific neutralization

protocol for a Clobazam and Nomifensine mixture was found in the provided search results.
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Chemical neutralization should only be attempted by qualified personnel with a validated

procedure. In the absence of such a procedure, follow the direct disposal method below.

Direct Disposal Method:

Containment:

Ensure any remaining Psyton, whether in pure form or in solution, is in a sealed, clearly

labeled, and non-reactive container.

The label should include "Hazardous Waste," "Psyton (Clobazam/Nomifensine mixture),"

and the appropriate hazard pictograms (e.g., skull and crossbones, health hazard,

environmental hazard).

Waste Collection:

Place the primary container into a larger, secondary containment vessel to prevent

spillage.

Collect any contaminated materials (e.g., weighing boats, filter paper, contaminated PPE)

in a separate, sealed, and clearly labeled hazardous waste bag or container.

Storage:

Store the hazardous waste in a designated, secure, and well-ventilated area, away from

incompatible materials.

The storage area should have restricted access.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS or contractor with the Safety Data Sheets for Clobazam and

Nomifensine.
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Follow all institutional, local, regional, and national regulations for the disposal of

hazardous chemical waste[5][6].

Spill & Emergency Procedures
In Case of a Spill:

Evacuate the immediate area.

Ensure proper ventilation.

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or chemical absorbent pads).

Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste

container.

Clean the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials as hazardous waste.

In Case of Personal Exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Workflow Diagram
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Preparation Containment & Labeling Collection & Storage Final Disposal

Start: Psyton Waste Identified Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Seal in a Labeled,
Non-Reactive Container

Label as 'Hazardous Waste'
(Psyton - Clobazam/Nomifensine)

Place in Secondary
Containment

Store in Designated
Secure Area

Contact EHS or Licensed
Waste Contractor

End: Waste Disposed of
per Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Psyton waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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